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Compound of Interest

Compound Name: Allomycin

Cat. No.: B1664860 Get Quote

Central Islip, NY - In the vast landscape of chemical compounds, the identity of "Allomycin"

presents a notable challenge. Despite concerted efforts to elucidate its fundamental properties,

a definitive Chemical Abstracts Service (CAS) number and a standardized International Union

of Pure and Applied Chemistry (IUPAC) name for a unique substance solely identified as

Allomycin remain elusive.

An existing entry in the PubChem database, a comprehensive repository of chemical

information, lists a substance designated as "Allomycin" with the Compound ID (CID) 221187.

However, this particular entry is conspicuously lacking a registered CAS number and a formal

IUPAC name, which are critical identifiers for any chemical substance in research and

development.

Further complicating the matter, searches for "Allomycin" frequently yield results for a variety

of other, similarly named antibiotics. These include, but are not limited to, Alnumycin,

Arylomycin, Althiomycin, and the veterinary medication Alamycin. Each of these compounds

possesses its own distinct and well-documented chemical structure, CAS number, and IUPAC

nomenclature, differentiating them from the enigmatic Allomycin.

The absence of these core identifiers for Allomycin suggests several possibilities. It may be an

exceedingly rare or historical compound that has not been subjected to modern, rigorous

chemical characterization and registration. Alternatively, "Allomycin" could be a trivial or

proprietary name for a substance that is more commonly known by a different designation, and

this synonymity has not been clearly established in public databases. It is also conceivable that

the available data for the substance in the PubChem database is incomplete.
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This lack of foundational identifying information presents a significant impediment to the

creation of a comprehensive technical guide as requested. Without a confirmed CAS number

and IUPAC name, it is impossible to accurately retrieve and verify critical data such as

experimental protocols for its synthesis, quantitative physicochemical properties, and its

interactions with biological systems, including any potential signaling pathways.

Therefore, until a unique and verifiable chemical identity for "Allomycin" can be established

through reliable scientific sources, a detailed technical whitepaper on its core attributes cannot

be responsibly compiled. The scientific and research communities are thus left with an

unresolved query—what is the true identity of Allomycin?

To cite this document: BenchChem. [Allomycin: Unraveling a Chemical Enigma].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664860#allomycin-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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